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Compound of Interest

Compound Name: Estriol-d3

Cat. No.: B15543755 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of steroid hormones is crucial for understanding various

physiological and pathological processes. Liquid chromatography-tandem mass spectrometry

(LC-MS/MS) has become the gold standard for steroid analysis due to its high sensitivity and

specificity.[1][2][3][4] The use of stable isotope-labeled internal standards, such as Estriol-d3,

is fundamental to achieving reliable and reproducible results. These standards are structurally

almost identical to the analyte of interest but have a different mass, allowing them to mimic the

analyte's behavior during sample preparation and analysis, thus correcting for variations in

extraction recovery and matrix effects.[5] This application note provides a detailed protocol for

the use of Estriol-d3 as an internal standard for the quantification of estriol and other steroid

hormones in human serum.
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Polarity

Estriol 287.2 145.1 35 Negative

Estriol-d3 290.2 148.1 35 Negative

Estradiol 271.2 145.1 38 Negative

Estrone 269.2 145.1 38 Negative

Testosterone 289.2 97.1 25 Positive

Progesterone 315.2 97.1 22 Positive

Cortisol 363.2 121.1 27 Positive

Note: The specific mass transitions and collision energies may require optimization based on

the instrument used.

Table 2: Performance Characteristics of the Method

Parameter Estriol

Lower Limit of Quantification (LLOQ) 0.005 - 2.0 pg/mL

Upper Limit of Quantification (ULOQ) 2000 ng/mL

Recovery 86.4% - 115.0%

Intra-assay Precision (%CV) < 15%

Inter-assay Precision (%CV) < 15%

Experimental Protocols
1. Materials and Reagents

Estriol and Estriol-d3 standards

HPLC-grade methanol, acetonitrile, water, and methyl tert-butyl ether (MTBE)
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Formic acid

Human serum samples (stored at -80°C)

Solid Phase Extraction (SPE) C18 cartridges

96-well collection plates

Nitrogen evaporator

2. Standard and Internal Standard Preparation

Stock Solutions (1 mg/mL): Prepare individual stock solutions of Estriol and Estriol-d3 in

methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the Estriol stock solution with 50% methanol to create a calibration curve (e.g., 1-

1000 pg/mL).

Internal Standard Working Solution (200 ng/mL): Prepare a working solution of Estriol-d3 at

a concentration of 200 ng/mL in acetonitrile.

3. Sample Preparation

This protocol utilizes a combination of protein precipitation and liquid-liquid extraction for

efficient steroid hormone extraction from serum.

Aliquoting: Pipette 100 µL of serum, calibrator, or quality control (QC) sample into a clean

microcentrifuge tube.

Internal Standard Spiking: Add 5 µL of the Estriol-d3 internal standard working solution to

each tube.

Protein Precipitation: Add 200 µL of acetonitrile to each tube and vortex for 30 seconds.

Liquid-Liquid Extraction: Add 1 mL of MTBE to each tube and vortex for 5 minutes.
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Centrifugation: Centrifuge the samples at 12,000 rpm for 5 minutes to separate the aqueous

and organic layers.

Transfer: Carefully transfer the upper organic layer to a clean tube.

Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 55°C.

Reconstitution: Reconstitute the dried extract in 100 µL of 50% methanol. Transfer the

reconstituted sample to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

Liquid Chromatography:

Column: Use a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Methanol with 0.1% formic acid.

Gradient Elution: Develop a suitable gradient to achieve separation of the target steroid

hormones.

Flow Rate: 0.3 mL/min.

Injection Volume: 20 µL.

Mass Spectrometry:

Ionization Source: Electrospray ionization (ESI) can be used in both positive and negative

modes to detect a broad range of steroids. For estrogens like estriol, negative ion mode is

often preferred.

Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification.
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Caption: Simplified steroidogenesis pathway highlighting the synthesis of Estriol.
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Caption: Experimental workflow for steroid hormone profiling using Estriol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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